molecular formula C10H14ClN3S B1492859 6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine CAS No. 1999769-02-6

6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine

Cat. No. B1492859
CAS RN: 1999769-02-6
M. Wt: 243.76 g/mol
InChI Key: NMTDUIYDUITJLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine (6-Cl-MTP) is an organic compound belonging to the class of pyrimidines. It is a white crystalline solid that is soluble in water and other organic solvents. 6-Cl-MTP is a highly versatile compound with numerous potential applications in scientific research. It has been used in the synthesis of various compounds and has been studied for its potential applications in drug discovery.

Scientific Research Applications

Anticancer Research

Pyrimidine derivatives are known to exhibit significant anticancer properties. The presence of a pyrimidine ring in the structure of this compound suggests potential utility in the development of new anticancer agents. Researchers focus on synthesizing novel derivatives and testing their efficacy against various cancer cell lines .

Antimicrobial and Antibacterial Studies

The pyrimidine moiety is also associated with antimicrobial and antibacterial activities. This compound could be used as a starting point for the synthesis of new drugs that target resistant strains of bacteria, contributing to the field of antibiotic development .

Antiviral Applications

Given the biological significance of pyrimidine in antiviral drugs, 6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine may serve as a precursor in the synthesis of compounds with potential antiviral activities, particularly against RNA viruses .

Anti-Inflammatory and Analgesic Development

The compound’s structure indicates possible anti-inflammatory and analgesic applications. It could be used in the design of new drugs that aim to reduce inflammation and pain without the side effects associated with current medications .

Cardiovascular Research

Pyrimidine derivatives have been implicated in the treatment of various cardiovascular diseases . This compound could be explored for its effects on blood pressure regulation and cardiac function, offering a new avenue for cardiovascular drug discovery .

Neuroprotective Agent Research

There is a growing interest in developing neuroprotective agents for conditions such as Alzheimer’s and Parkinson’s disease. The structural features of this compound suggest potential use in creating drugs that protect nerve cells from damage .

Antidiabetic Activity

Research into antidiabetic drugs often involves pyrimidine derivatives due to their ability to modulate various metabolic pathways. This compound could be investigated for its potential to act as an antidiabetic agent, possibly offering a new treatment option for diabetes mellitus .

Material Science Applications

Beyond biomedical applications, this compound could also contribute to the field of material science , particularly in the development of organic semiconductors or as a building block for more complex organic molecules used in electronic devices .

properties

IUPAC Name

6-chloro-N-methyl-N-(thian-4-yl)pyrimidin-4-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14ClN3S/c1-14(8-2-4-15-5-3-8)10-6-9(11)12-7-13-10/h6-8H,2-5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMTDUIYDUITJLD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1CCSCC1)C2=CC(=NC=N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14ClN3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.76 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine
Reactant of Route 2
Reactant of Route 2
6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine
Reactant of Route 3
6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine
Reactant of Route 4
6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine
Reactant of Route 5
6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine
Reactant of Route 6
6-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)pyrimidin-4-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.